Cas no 105751-21-1 (2(1H)-Pyridinone, 3,5,6-tribromo-)

• Product Name: 2(1H)-Pyridinone, 3,5,6-tribromo-
• CAS No: 105751-21-1
• MF: C₅H₂Br₃NO
• MW: 331.787478923798
• CID: 1162918
• PubChem ID: 13727663
• Update Time: 2025-04-20

2(1H)-Pyridinone, 3,5,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,5,6-tribromo-
• 3,5,6-tribromo-1H-pyridin-2-one
• SCHEMBL10874035
• DTXSID70547770
• 105751-21-1
• 3,5,6-Tribromopyridin-2(1H)-one

• Inchi： 1S/C5H2Br3NO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)
• InChI Key： ZXZZUTAWJPZECF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(N1)=O)Br)Br

Computed Properties

• Exact Mass: 330.76660g/mol
• Monoisotopic Mass: 328.76865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.07470